Cas no 1197239-38-5 (1-METHYL-4-NITRO-1H-PYRAZOLE-3,5-DICARBOXYLIC ACID 5-ETHYL ESTER)

• Product Name: 1-METHYL-4-NITRO-1H-PYRAZOLE-3,5-DICARBOXYLIC ACID 5-ETHYL ESTER
• CAS No: 1197239-38-5
• MF: C₈H₉N₃O₆
• MW: 243.173561811447
• CID: 1005704
• PubChem ID: 45156974
• Update Time: 2025-04-20

1-METHYL-4-NITRO-1H-PYRAZOLE-3,5-DICARBOXYLIC ACID 5-ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-4-NITRO-1H-PYRAZOLE-3,5-DICARBOXYLIC ACID 5-ETHYL ESTER
• AKOS015996220
• 1197239-38-5
• 5-ethoxycarbonyl-1-methyl-4-nitropyrazole-3-carboxylic acid
• DTXSID701211386
• 5-Ethyl 1-methyl-4-nitro-1H-pyrazole-3,5-dicarboxylate
• 5-(ETHOXYCARBONYL)-1-METHYL-4-NITROPYRAZOLE-3-CARBOXYLIC ACID

• MDL： MFCD11053015
• Inchi： 1S/C8H9N3O6/c1-3-17-8(14)6-5(11(15)16)4(7(12)13)9-10(6)2/h3H2,1-2H3,(H,12,13)
• InChI Key： JGMDTPHPXVIHLK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(C(=O)O)=NN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.04913502g/mol
• Monoisotopic Mass: 243.04913502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 127Ų